Cas no 16837-38-0 (Nicotinic anhydride)

Nicotinic anhydride (C12H8N2O3) is a high-purity chemical compound primarily used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include its reactivity as an acylating agent, enabling efficient derivatization of amines and alcohols to produce nicotinic acid derivatives. The anhydride form offers improved stability and handling compared to nicotinic acid in certain applications. It is particularly valued in the synthesis of vitamins, agrochemicals, and specialty chemicals requiring nicotinoyl functionalization. The compound’s well-defined structure ensures consistent performance in reactions, while its solid form at room temperature facilitates precise dosing in industrial processes. Proper storage under anhydrous conditions is recommended to maintain its reactivity.
Nicotinic anhydride structure
Nicotinic anhydride structure
Product name:Nicotinic anhydride
CAS No:16837-38-0
MF:C12H8N2O3
MW:228.20352268219
MDL:MFCD00055400
CID:194446
PubChem ID:87560059

Nicotinic anhydride Chemical and Physical Properties

Names and Identifiers

    • Nicotinic anhydride
    • 3-Pyridinecarboxylic anhydride
    • 3-Pyridinecarboxylicacid, 1,1'-anhydride
    • 3-pyridinyl anhydride
    • pyridine-3-carbonyl pyridine-3-carboxylate
    • Ai3-15770
    • Einecs 240-860-6
    • Bisnicotinic anhydride
    • 3-Pyridinecarboxylic acid, anhydride
    • Bis(pyridine-3-carboxylic acid)anhydride
    • 3-PYRIDINECARBOXYLIC ANHYDRIDE , 97.0+%(GC)(T)
    • 3-Pyridinecarboxylicanhydride
    • nicotinic acid anhydride
    • VPODXHOUBDCEHN-UHFFFAOYSA-N
    • NSC72756
    • RL02157
    • Nicotinicanhydride
    • DTXSID60168554
    • JT8TR8DQP4
    • J-010452
    • 16837-38-0
    • NS00025522
    • AKOS015854238
    • AC-5233
    • Pyridine-3-carboxylic anhydride
    • 3-Pyridinecarboxylic acid, 1,1'-anhydride
    • MFCD00055400
    • SCHEMBL2491556
    • P1768
    • CS-W010408
    • AS-31260
    • NSC 72756
    • A810965
    • NSC-72756
    • FT-0659065
    • J-513093
    • 3-Pyridinecarboxylicacid,1,1'-anhydride
    • DTXCID2091045
    • MDL: MFCD00055400
    • Inchi: 1S/C12H8N2O3/c15-11(9-3-1-5-13-7-9)17-12(16)10-4-2-6-14-8-10/h1-8H
    • InChI Key: VPODXHOUBDCEHN-UHFFFAOYSA-N
    • SMILES: O(C(C1=C([H])N=C([H])C([H])=C1[H])=O)C(C1=C([H])N=C([H])C([H])=C1[H])=O

Computed Properties

  • Exact Mass: 228.05300
  • Monoisotopic Mass: 228.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 69.2
  • Tautomer Count: nothing
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: White light yellow crystal powder
  • Melting Point: 122.0 to 127.0 deg-C
  • Boiling Point: 200°C/1mmHg(lit.)
  • Flash Point: 203.1±21.8 °C
  • PSA: 69.15000
  • LogP: 1.47380
  • Solubility: Soluble in acetone

Nicotinic anhydride Security Information

Nicotinic anhydride Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nicotinic anhydride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R006754-1g
Nicotinic anhydride
16837-38-0 97%
1g
¥478 2024-05-25
SHENG KE LU SI SHENG WU JI SHU
sc-289244A-5 g
3-Pyridinecarboxylic anhydride,
16837-38-0
5g
¥3,384.00 2023-07-11
TRC
N900738-100mg
Nicotinic Anhydride
16837-38-0
100mg
$ 65.00 2022-06-03
abcr
AB251848-1 g
3-Pyridinecarboxylicanhydride, 97%; .
16837-38-0 97%
1g
€110.70 2023-06-22
abcr
AB251848-1g
3-Pyridinecarboxylicanhydride, 97%; .
16837-38-0 97%
1g
€86.20 2025-02-13
SHENG KE LU SI SHENG WU JI SHU
sc-289244A-5g
3-Pyridinecarboxylic anhydride,
16837-38-0
5g
¥3384.00 2023-09-05
1PlusChem
1P0035UP-1g
3-Pyridinecarboxylic Anhydride
16837-38-0 97%
1g
$163.00 2025-02-19
eNovation Chemicals LLC
D228323-5g
Nicotinic anhydride
16837-38-0 97%
5g
$310 2024-05-23
Aaron
AR003631-1g
3-Pyridinecarboxylic Anhydride
16837-38-0 97%
1g
$56.00 2025-01-21
A2B Chem LLC
AB46753-1g
Nicotinic anhydride
16837-38-0 >97.0%(GC)(T)
1g
$67.00 2024-04-20

Nicotinic anhydride Production Method

Nicotinic anhydride Related Literature

Additional information on Nicotinic anhydride

Nicotinic Anhydride: A Comprehensive Overview

Nicotinic anhydride, also known as nicotine anhydride or nicotinic acid anhydride, is a chemical compound with the CAS number 16837-38-0. This compound is a derivative of nicotinic acid, which is a form of vitamin B3. Nicotinic anhydride has been studied extensively in recent years due to its potential applications in various fields, including pharmacology, agriculture, and material science. This article provides a detailed exploration of its properties, synthesis, applications, and the latest research findings.

The chemical structure of nicotinic anhydride consists of two nicotinic acid molecules linked by an oxygen atom. This structure gives it unique chemical properties, making it a valuable compound in various industrial processes. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of new drugs targeting neurological disorders. For instance, researchers have explored its potential in creating analogs that mimic the action of nicotine without the addictive properties associated with tobacco use.

In terms of synthesis, nicotinic anhydride can be produced through several methods. One common approach involves the dehydration of nicotinic acid under specific conditions. This process requires precise control over temperature and pH levels to ensure optimal yield and purity. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental impact of its production.

Nicotinic anhydride has found applications in diverse industries. In pharmacology, it serves as a key intermediate in the synthesis of various pharmaceutical agents. For example, it has been used to develop compounds that target nicotinic acetylcholine receptors (nAChRs), which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability of nicotinic anhydride to modulate these receptors makes it a promising candidate for drug development.

In agriculture, nicotinic anhydride has been investigated for its potential as a plant growth regulator. Studies have shown that it can enhance crop yields by improving nutrient uptake and stress resistance in plants. This application aligns with the growing demand for sustainable agricultural practices that minimize the use of synthetic chemicals.

Recent research has also explored the use of nicotinic anhydride in material science. Its ability to form stable complexes with metal ions has led to its application in the development of novel materials for energy storage and catalysis. For instance, researchers have reported the synthesis of metal-organic frameworks (MOFs) incorporating nicotinic anhydride, which exhibit enhanced catalytic activity and stability.

The safety profile of nicotinic anhydride is another area that has garnered significant attention. While it is generally considered non-toxic at low concentrations, prolonged exposure or high doses may lead to adverse effects. Regulatory agencies have established guidelines for its safe handling and use in industrial settings.

In conclusion, nicotinic anhydride is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it a subject of ongoing research interest. As advancements continue to emerge, nicotinic anhydride is poised to play an increasingly important role in addressing global challenges in health, agriculture, and materials science.

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(CAS:16837-38-0)Nicotinic anhydride
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